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Compound of Interest

Compound Name:
1-(8-Hydroxyquinolin-5-

yl)ethanone

Cat. No.: B122370 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive, step-by-step guide for the safe disposal

of 1-(8-Hydroxyquinolin-5-yl)ethanone, a compound often used in pharmaceutical research.

Adherence to these procedures is critical due to the inherent hazards of the substance.

Hazard Profile and Safety Precautions
1-(8-Hydroxyquinolin-5-yl)ethanone shares a structural similarity with 8-Hydroxyquinoline,

and thus, similar toxicological and environmental hazards should be assumed. The primary

hazards associated with this compound are summarized in the table below.
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Hazard Classification Description
Precautionary Statement
Codes

Acute Oral Toxicity Toxic if swallowed. H301

Serious Eye Damage Causes serious eye damage. H318

Skin Sensitization
May cause an allergic skin

reaction.
H317

Reproductive Toxicity
May damage fertility or the

unborn child.
H360

Acute Aquatic Hazard Very toxic to aquatic life. H400

Chronic Aquatic Hazard
Very toxic to aquatic life with

long lasting effects.[1][2][3]
H410

Before handling 1-(8-Hydroxyquinolin-5-yl)ethanone, it is imperative to read and understand

the Safety Data Sheet (SDS). Always wear appropriate personal protective equipment (PPE),

including chemical-resistant gloves, safety goggles, and a lab coat.[1] Work should be

conducted in a well-ventilated area or under a chemical fume hood.[2][3]

Step-by-Step Disposal Protocol
The recommended disposal method for 1-(8-Hydroxyquinolin-5-yl)ethanone is to send it to a

licensed and approved hazardous waste disposal facility.[1][2][4] Under no circumstances

should this chemical be disposed of down the drain or in regular trash.

1. Waste Collection and Storage:

Solid Waste: Collect any solid 1-(8-Hydroxyquinolin-5-yl)ethanone waste, including
contaminated items like weighing paper or disposable spatulas, in a clearly labeled, sealed
container.
Contaminated Labware: Decontaminate glassware by rinsing with an appropriate solvent
(e.g., acetone, ethanol). The resulting solvent rinse should be collected as hazardous waste.
Personal Protective Equipment (PPE): Used, contaminated gloves and other disposable
PPE should be collected in a designated hazardous waste container.
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Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "1-(8-Hydroxyquinolin-5-yl)ethanone".

2. Spill Management:

In the event of a spill, evacuate the immediate area.
Wear appropriate PPE, including respiratory protection if dust is generated.
Carefully sweep up the solid material, avoiding dust formation, and place it into a designated
hazardous waste container.[1]
Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous
waste.
Prevent the spill from entering drains or waterways.[3]

3. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.
Provide the EHS office with a complete inventory of the waste.
Store the sealed and labeled waste container in a designated, secure area until it is
collected.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-(8-
Hydroxyquinolin-5-yl)ethanone.
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Disposal Workflow for 1-(8-Hydroxyquinolin-5-yl)ethanone

Handling 1-(8-Hydroxyquinolin-5-yl)ethanone

Waste Generated?
(e.g., unused chemical, contaminated items, spill residue)

Collect in a designated,
sealed, and compatible container.

Yes

Label container with
'Hazardous Waste' and full chemical name.

Store in a secure,
designated hazardous waste

accumulation area.

Contact Environmental Health & Safety (EHS)
for waste pickup.

Dispose of contents/container to an
approved waste disposal plant.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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